molecular formula C10H19NO2 B8773799 Tert-butyl 2-(cyclobutylamino)acetate

Tert-butyl 2-(cyclobutylamino)acetate

Cat. No.: B8773799
M. Wt: 185.26 g/mol
InChI Key: LNEAUDAIVYSZNW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl 2-(cyclobutylamino)acetate is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H19NO2

Molecular Weight

185.26 g/mol

IUPAC Name

tert-butyl 2-(cyclobutylamino)acetate

InChI

InChI=1S/C10H19NO2/c1-10(2,3)13-9(12)7-11-8-5-4-6-8/h8,11H,4-7H2,1-3H3

InChI Key

LNEAUDAIVYSZNW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)CNC1CCC1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

An ethanolic solution of t-butyl bromoacetate (39 g, 0.2 mol) was added dropwise to a stirred chilled ethanolic solution containing cyclobutyl amine (28.4 g, 0.4 mol) and triethylamine (25.3 g, 0.25 mol). After stirring overnight at room temperature, the reaction mixture was concentrated and the residue redissolved in methylene chloride (300 ml). This solution was washed with water (3×500 ml), dried over MgSO4, filtered, and evaporated to dryness, yielding 24.9 g (67%) of the desired product as a light brown oil.
Quantity
39 g
Type
reactant
Reaction Step One
Quantity
28.4 g
Type
reactant
Reaction Step Two
Quantity
25.3 g
Type
reactant
Reaction Step Two
Yield
67%

Synthesis routes and methods II

Procedure details

Cyclobutylamine (370 mg) was added to an ice-cold suspension of tert-butyl bromoacetate (1.0 g) and potassium carbonate (700 mg) in acetonitrile (20 mL), and the mixture was stirred at room temperature overnight. Water was added to the reaction mixture, which was then extracted with chloroform. The organic phase was separated out and the solvent was distilled off under reduced pressure to afford tert-butyl N-cyclobutylglycinate (949 mg) as the residue.
Quantity
370 mg
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
700 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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